![molecular formula C12H8BrN3 B2639051 6-Bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine CAS No. 1260810-02-3](/img/structure/B2639051.png)
6-Bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
- Researchers have synthesized various derivatives of triazolo[4,3-a]pyrazine, including 6-bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine. These compounds were tested for antibacterial activity against Staphylococcus aureus (S. aureus) and Escherichia coli (E. coli) strains. Minimum inhibitory concentrations (MICs) were determined, highlighting their potential as antibacterial agents .
- The inhibitory effects of triazolo[4,3-a]pyridine derivatives have been investigated. While specific data on 6-bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine are not available, related compounds have demonstrated antifungal and insecticidal activity. Further exploration of this compound’s bioactivity could reveal promising applications .
- Although direct studies on 6-bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine are scarce, similar heterocyclic structures have shown anti-cancer properties. Researchers have identified compounds with significant inhibitory activity against cancer cells, suggesting that this class of molecules warrants further investigation .
- A microwave-mediated cascade reaction has been developed to synthesize 1,2,4-triazolo[1,5-a]pyridine. While not identical to our compound, this method highlights the potential for metal-free synthesis of triazolo-pyridine derivatives. Investigating similar pathways for 6-bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine could be valuable .
Antibacterial Activity
Antifungal and Insecticidal Properties
Anti-Cancer Potential
Metal-Free Synthesis
properties
IUPAC Name |
6-bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8BrN3/c13-10-6-7-11-14-15-12(16(11)8-10)9-4-2-1-3-5-9/h1-8H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIWAZALLDVECPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN=C3N2C=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8BrN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.